2-tert-Butyl-1,3,2-dithiaphosphinane
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Description
2-tert-Butyl-1,3,2-dithiaphosphinane is a six-membered heterocyclic compound containing phosphorus and sulfur atoms. Its structure features a tert-butyl substituent at the 2-position, which sterically and electronically influences its reactivity and stability. This compound is synthesized via cyclization reactions involving phosphorus trichloride and dithiols, followed by substitution with tert-butyl groups. Characterization methods include ¹H, ¹³C, and ³¹P NMR spectroscopy, elemental analysis, and mass spectrometry, which confirm its monomeric structure and dimeric forms (e.g., twelve-membered-ring dimers 2 and 2’) . Challenges in isolating pure dimeric forms (due to contamination) have been noted, complicating its study .
Properties
CAS No. |
60991-63-1 |
|---|---|
Molecular Formula |
C7H15PS2 |
Molecular Weight |
194.3 g/mol |
IUPAC Name |
2-tert-butyl-1,3,2-dithiaphosphinane |
InChI |
InChI=1S/C7H15PS2/c1-7(2,3)8-9-5-4-6-10-8/h4-6H2,1-3H3 |
InChI Key |
AJCPVRRISZTBEX-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)P1SCCCS1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-tert-Butyl-1,3,2-dithiaphosphinane typically involves the reaction of tert-butylphosphine with sulfur. One common method includes the use of tert-butylphosphine and elemental sulfur in a solvent such as toluene. The reaction is carried out under an inert atmosphere, typically nitrogen or argon, to prevent oxidation. The mixture is heated to facilitate the reaction, and the product is purified through distillation or recrystallization .
Industrial Production Methods
Industrial production methods for 2-tert-Butyl-1,3,2-dithiaphosphinane are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Safety measures are crucial due to the reactivity of the phosphorus and sulfur components .
Chemical Reactions Analysis
Types of Reactions
2-tert-Butyl-1,3,2-dithiaphosphinane undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: Reduction reactions can convert the compound into phosphines or thiols using reducing agents like lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur at the phosphorus atom, where nucleophiles such as amines or alcohols replace one of the sulfur atoms
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; typically carried out in solvents like dichloromethane at low temperatures.
Reduction: Lithium aluminum hydride; reactions are performed in ether solvents under an inert atmosphere.
Substitution: Amines, alcohols; reactions are conducted in polar solvents such as acetonitrile or dimethyl sulfoxide
Major Products
Oxidation: Sulfoxides, sulfones.
Reduction: Phosphines, thiols.
Substitution: Phosphine derivatives with various substituents
Scientific Research Applications
2-tert-Butyl-1,3,2-dithiaphosphinane has several applications in scientific research:
Chemistry: Used as a ligand in coordination chemistry and catalysis. It can form complexes with transition metals, enhancing their catalytic activity in various organic reactions.
Biology: Investigated for its potential as a bioactive molecule due to its ability to interact with biological macromolecules.
Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.
Industry: Utilized in the synthesis of advanced materials and as a stabilizer in polymer production
Mechanism of Action
The mechanism of action of 2-tert-Butyl-1,3,2-dithiaphosphinane involves its interaction with molecular targets through its phosphorus and sulfur atoms. These interactions can lead to the formation of coordination complexes with metals or the modification of biological macromolecules. The compound can participate in redox reactions, influencing cellular pathways and enzyme activities .
Comparison with Similar Compounds
Research Implications
The unique steric and electronic profile of 2-tert-butyl-1,3,2-dithiaphosphinane makes it a valuable model for studying ring-strain effects and dimerization thermodynamics in phosphorus heterocycles. Its sulfur-rich structure also offers insights into designing corrosion inhibitors or flame retardants, though practical applications remain underexplored .
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